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impurities

  • Levofloxacin Q-Acid
    Levofloxacin Q-Acid
    • Cat. No.:
    • B193970
    • CAS No.:
    • 100986-89-8
    • Molecular Formula:
    • C13H9F2NO4
    • Molecular Weight:
    • 281.21 g/mol
    Description
    Ofloxacin impurity a is a member of quinolines.
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  • Dihydroxy Bendamustine
    Dihydroxy Bendamustine
    • Cat. No.:
    • B193239
    • CAS No.:
    • 109882-30-6
    • Molecular Formula:
    • C16H23N3O4
    • Molecular Weight:
    • 321.37 g/mol
    Description
    Bendamustine Dihydroxy Impurity is an impurity of Bendamustine.
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  • Methyl 1-((2'-cyano-[1,1'-biphenyl]-4-yl)methyl)-2-ethoxy-1H-benzo[d]imidazole-7-carboxylate
    Methyl 1-((2'-cyano-[1,1'-biphenyl]-4-yl)methyl)-2-etho...
    • Cat. No.:
    • B195600
    • CAS No.:
    • 139481-44-0
    • Molecular Formula:
    • C25H21N3O3
    • Molecular Weight:
    • 411.5 g/mol
    Description
    Azilsartan Impurity 1 is intermediate in the synthesis of angiotensin II receptor antagonist.
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  • Diclofenac Methyl Ester
    Diclofenac Methyl Ester
    • Cat. No.:
    • B195523
    • CAS No.:
    • 15307-78-5
    • Molecular Formula:
    • C15H13Cl2NO2
    • Molecular Weight:
    • 310.2 g/mol
    Description
    Diclofenac methyl ester is a hydrophobic prodrug form of the non-steroidal anti-inflammatory drug (NSAID) diclofenac. It is more soluble than diclofenac acid in isopropylmyristate. Diclofenac methyl ester does n...
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  • 1-Phenyl-3-ethoxy-5-methyl-1H-pyrazole
    1-Phenyl-3-ethoxy-5-methyl-1H-pyrazole
    • Cat. No.:
    • B195336
    • CAS No.:
    • 300543-31-1
    • Molecular Formula:
    • C12H14N2O
    • Molecular Weight:
    • 202.25 g/mol
    Description
    An impurity of Edaravone, a medication for the recovery from stroke.
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  • Doxylamine
    Doxylamine
    • Cat. No.:
    • B195884
    • CAS No.:
    • 469-21-6
    • Molecular Formula:
    • C17H22N2O
    • Molecular Weight:
    • 270.37 g/mol
    Description
    Doxylamine is a clear colorless liquid. (NTP, 1992)
    Doxylamine is a member of pyridines and a tertiary amine. It has a role as a histamine antagonist, a cholinergic antagonist, a sedative, an antiemetic, a H1...
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  • 4'-Chloroacetanilide
    4'-Chloroacetanilide
    • Cat. No.:
    • B195516
    • CAS No.:
    • 539-03-7
    • Molecular Formula:
    • C8H8ClNO
    • Molecular Weight:
    • 169.61 g/mol
    Description
    Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standa...
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  • 3-(Methyl(pentyl)amino)propanoic acid hydrochloride
    3-(Methyl(pentyl)amino)propanoic acid hydrochloride
    • Cat. No.:
    • B194635
    • CAS No.:
    • 625120-81-2
    • Molecular Formula:
    • C9H20NO2Cl
    • Molecular Weight:
    • 209.71 g/mol
    Description
    Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standar...
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  • 2-Propenamide, 2-(acetylamino)-N-(phenylmethyl)-
    2-Propenamide, 2-(acetylamino)-N-(phenylmethyl)-
    • Cat. No.:
    • B195997
    • CAS No.:
    • 86921-49-5
    • Molecular Formula:
    • C12H14N2O2
    • Molecular Weight:
    • 218.25 g/mol
    Description
    an impurity of Lacosamide which is a medication used for the adjunctive treatment of partial-onset seizures and diabetic neuropathic pain and is a potent anticonvulsant.
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  • 4-Defluoro-4-(1H-1,2,4-triazol-1-yl) Fluconazole
    4-Defluoro-4-(1H-1,2,4-triazol-1-yl) Fluconazole
    • Cat. No.:
    • B194808
    • CAS No.:
    • 871550-15-1
    • Molecular Formula:
    • C15H14FN9O
    • Molecular Weight:
    • 355.33 g/mol
    Description
    Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standa...
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